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Compound of Interest

Compound Name: H-Glu-Ser-Leu-Phe-OH
CAS No.: 286471-35-0
Cat. No.: B1448978

Get Quote

. J

Understanding the physicochemical properties of ESLF is essential for experimental design,
synthesis, and predicting receptor interactions.
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Property Value Description
N-terminal Glutamic Acid to C-
Sequence Glu-Ser-Leu-Phe (E-S-L-F) ) _
terminal Phenylalanine.[1][2]
] Suitable for solid-phase
Molecular Weight ~494.54 g/mol

peptide synthesis (SPPS).

Charge (pH 7.4)

Net Negative (-1)

Glu (-1), Ser (0), Leu (0), Phe
(0). The N-terminus is +1, C-

terminus -1.

Hydrophobicity

Amphipathic

Contains a hydrophilic N-
terminus (Glu, Ser) and a
hydrophobic C-terminus (Leu,
Phe).

Solubility

Moderate

Soluble in water/PBS; may
require small amounts of
DMSO for high concentrations
due to the Leu-Phe tail.

Stability

Protease Sensitive

Susceptible to
aminopeptidases and
carboxypeptidases in serum;
requires modifications (e.qg.,
acetylation, amidation) for in

vivo stability.

Signaling Context I: The Fibrinopeptide B (FPB)

Pathway

Mechanism: Chemotaxis and Inflammatory Recruitment

The ESLF sequence is a conserved core motif found within Fibrinopeptide B (specifically in

primate species like Macaca fuscata), which is released from fibrinogen during coagulation.

Unlike Fibrinopeptide A, FPB acts as a potent chemoattractant for neutrophils and

macrophages, linking coagulation to inflammation.
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The Signaling Cascade

The release of the peptide containing the ESLF maotif triggers a G Protein-Coupled Receptor
(GPCR) cascade in neutrophils, mimicking the action of bacterial peptides (like fMLP) but with
distinct receptor specificity.

Pathway Logic:
e Ligand Binding: The ESLF-containing peptide binds to a specific G

i-coupled receptor on the neutrophil surface.

e G-Protein Activation: Exchange of GDP for GTP on the G

i subunit; release of G
subunits.

o Effector Activation:
o PLC

Activation: Cleaves PIP2 into IP3 and DAG.

o Calcium Flux: IP3 triggers Ca

release from the ER, activating actin-myosin contraction (cell motility).

o PI3K/Akt Pathway: G

recruits PI3K, generating PIP3, which localizes Rac-GEFs to the leading edge, driving
actin polymerization (chemotaxis).

Experimental Workflow: Neutrophil Chemotaxis Assay

To validate the bioactivity of ESLF-containing peptides, a Boyden Chamber (Transwell) assay
is the gold standard.

Protocol:
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« Isolation: Isolate primary neutrophils from whole blood using a density gradient (e.g., Ficoll-
Paque).

e Preparation: Resuspend cells in HBSS + 0.1% BSA (serum-free to avoid background).
e Chamber Setup:
o Lower Chamber: Add synthetic ESLF peptide (10 nM - 10

M). Include fMLP (100 nM) as a positive control and buffer alone as negative.

o Upper Chamber: Add
neutrophils.
e Incubation: 37°C, 5% CO

for 45-60 minutes.

o Quantification: Count cells that migrated to the lower chamber using flow cytometry or

automated counting.
 Validation: Pre-treat cells with Pertussis Toxin (PTX) (100 ng/mL) to confirm G

i dependency. If migration is blocked, the pathway is confirmed.
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Figure 1: Signal transduction pathway for ESLF-mediated neutrophil chemotaxis via G
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I-coupled receptors.

Signaling Context Il: LHR Constitutive Activation

Mechanism: Structural Mimicry and Helix Destabilization[3]

In the context of the Luteinizing Hormone Receptor (LHR), "Glu-Ser-Leu-Phe" refers to a
specific set of amino acid substitutions at position Asp578 in Transmembrane Helix VI (TM6).
This is a critical case study in structural signaling biology.

o Wild Type: Aspartate (Asp578) maintains the receptor in a "closed" (inactive) state via inter-
helical hydrogen bonds.

e The "ESLF" Effect: Substitution of Asp578 with Glu, Ser, Leu, or Phe disrupts these bonds.
o Glu: Charge is maintained but length changes, causing steric clash.

o Ser/Leu/Phe: Loss of the negative charge or introduction of bulk (Phe) destabilizes the
inactive conformation.

Consequence: The receptor shifts spontaneously to the active state (

) without ligand (LH/hCG), constitutively activating G
s (CAMP) and G

g (IP3). This mechanism is relevant for developing allosteric modulators or inverse agonists.

Experimental Workflow: cAMP Accumulation Assay

To test if a peptide or mutation induces this signaling state:

Transfection: Transfect HEK293 cells with Wild-Type LHR or Mutant LHR (Asp578

Phe).

Starvation: Serum-starve cells for 4 hours to reduce basal signaling.

Stimulation: Treat with/without LH (ligand).

Lysis & Detection: Lyse cells and measure cAMP using a FRET-based biosensor or ELISA.
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e Result Interpretation:
o WT: Low basal cAMP, high induced cAMP.
o ESLF Mutant: High basal cAMP (constitutive activity).
Therapeutic Implications & Drug Development
The ESLF motif offers two distinct avenues for drug development:
¢ Anti-Inflammatory Peptidomimetics:
o Target: The Fibrinopeptide B receptor on neutrophils.

o Strategy: Design antagonists based on the ESLF scaffold (e.g., replacing Glu with a D-
amino acid or modifying the Phe ring) to block neutrophil recruitment in acute inflammation
or thrombosis.

e GPCR Modulators:
o Target: Class A GPCRs (LHR, FSHR, TSHR).

o Strategy: Understanding how the "Leu-Phe" bulk at specific transmembrane positions
forces receptor activation allows the design of small molecule inverse agonists that
stabilize the inactive conformation, treating conditions like Familial Male-Limited
Precocious Puberty (FMPP) caused by these mutations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.jci.org%2Farticles%2Fview%2F112345
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.annualreviews.org%2Fdoi%2F10.1146%2Fannurev.physiol.60.1.461
https://www.benchchem.com/product/b1448978?utm_src=pdf-custom-synthesis#bc-rfq
https://patentimages.storage.googleapis.com/4d/ca/1b/d00298a9cebdae/US10398769.pdf
https://patentimages.storage.googleapis.com/2d/55/2d/ba26e17460f591/US9783816.pdf
https://www.annualreviews.org/doi/pdf/10.1146/annurev.physiol.60.1.461
https://www.researchgate.net/publication/354326834_Is_the_southern_patas_monkey_Erythrocebus_baumstarki_Africa's_next_primate_extinction_Reassessing_taxonomy_distribution_abundance_and_conservation
https://www.benchchem.com/product/b1448978/docs#molecular-characteristics-physicochemical-profile-1-2
https://www.benchchem.com/product/b1448978/docs#molecular-characteristics-physicochemical-profile-1-2
https://www.benchchem.com/product/b1448978/docs#molecular-characteristics-physicochemical-profile-1-2
https://www.benchchem.com/product/b1448978/docs#molecular-characteristics-physicochemical-profile-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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